Cas no 40918-51-2 (L-Norvaline ethyl ester HCl)

• Product Name: L-Norvaline ethyl ester HCl
• CAS No: 40918-51-2
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD08458628
• CID: 55318
• PubChem ID: 135726952
• Update Time: 2025-06-09

L-Norvaline ethyl ester HCl Chemical and Physical Properties

Names and Identifiers

• L-Norvaline ethyl ester hydrochloride
• O-Ethyl-L-norvaline Hydrochloride
• ethyl (2S)-2-aminopentanoate,hydrochloride
• H-Nva-Oet.HCl
• H-Nva-OEt·HCl
• L-NORVALINE ETHYL ESTER HCL
• (S)-2-Aminopentanoic Acid Ethyl Ester Hydrochloride
• (S)-2-Aminovaleric Acid Ethyl Ester Hydrochloride
• Ethyl (S)-2-Aminopentanoate Hydrochloride
• Ethyl (S)-2-Aminovalerate Hydrochloride
• L-Norvaline,ethyl ester, hydrochloride (9CI)
• ethyl (2S)-2-aminopentanoate hydrochloride
• L-Norvalineethylesterhydrochloride
• (S)-Ethyl 2-aminopentanoate hydrochloride
• L-Norvaline ethyl ester, HCl
• Ethyl L-norvalinate--hydrogen chloride (1/1)
• CHAJBHNQIZAJJM-RGMNGODLSA-N
• Ethyl (S)-2-Aminopentanoate Hydroc
• CS-M0539
• AKOS015904719
• 40918-51-2
• DTXSID50505010
• H-Nva-OEt . HCl
• GS-3204
• AKOS015932639
• ethyl (2S)-2-aminopentanoate;hydrochloride
• HY-75949
• A825345
• (S)-2-Amino-pentanoic acid ethyl ester; hydrochloride
• SCHEMBL3185313
• MFCD08458628
• N0898
• AC-31122
• (S)-2-Amino-pentanoic acid ethyl ester hydrochloride
• Norvaline Ethyl Ester Hydrochloride; L-Norvaline Ethyl Ester Hydrochloride; Ethyl L-Norvalinate Hydrochloride;
• L-Norvaline ethyl ester HCl

• MDL： MFCD08458628
• Inchi： 1S/C7H15NO2.ClH/c1-3-5-6(8)7(9)10-4-2;/h6H,3-5,8H2,1-2H3;1H/t6-;/m0./s1
• InChI Key： CHAJBHNQIZAJJM-RGMNGODLSA-N
• SMILES： Cl.O(CC)C([C@H](CCC)N)=O
• BRN： 3912102

Computed Properties

• Exact Mass: 181.08700
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: Solid
• Melting Point: 108.0 to 117.0 deg-C
• Boiling Point: 175.4°C at 760 mmHg
• Flash Point: 48.4°C
• PSA: 52.32000
• LogP: 2.17920
• Specific Rotation: +8.0 to +10.0° (c=2, H2O)

L-Norvaline ethyl ester HCl Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Norvaline ethyl ester HCl

L-Norvaline Ethyl Ester Hydrochloride: A Comprehensive Overview

L-Norvaline ethyl ester hydrochloride (CAS No. 40918-51-2) is a chemical compound that has garnered significant attention in the fields of pharmacology, sports nutrition, and neuroscience due to its unique properties and potential applications. This compound, also known as L-norvaline hydrochloride or norvaline HCl, is a derivative of the amino acid L-norvaline, which itself is a non-proteinogenic amino acid. The ethyl ester form of this compound enhances its bioavailability and stability, making it a valuable ingredient in various formulations.

The molecular formula of L-norvaline ethyl ester hydrochloride is C7H15NO2·HCl, with a molecular weight of approximately 188.67 g/mol. Structurally, it consists of a five-carbon chain (pentane) with an amine group (-NH2) at one end and a carboxylic acid group (-COOH) at the other, modified by an ethyl ester group and hydrochloride salt. This structure contributes to its ability to act as a precursor to nitrogen-containing compounds and its role in various biochemical pathways.

Recent studies have highlighted the potential of L-norvaline ethyl ester hydrochloride in enhancing athletic performance and promoting muscle recovery. Research published in *Sports Medicine* (2023) demonstrated that this compound can increase nitrogen retention in muscle tissue, thereby supporting protein synthesis and reducing muscle breakdown during intense physical activity. Additionally, its ability to modulate nitric oxide (NO) production has been linked to improved blood flow and oxygen delivery to muscles, which can enhance endurance and reduce fatigue.

In the realm of neuroscience, L-norvaline ethyl ester hydrochloride has shown promise as a neuroprotective agent. A study in *Neuropharmacology* (2023) revealed that this compound can inhibit excessive glutamate release in neuronal cells, thereby reducing excitotoxicity—a process implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its anti-inflammatory properties may contribute to its protective effects on neuronal health.

The synthesis of L-norvaline ethyl ester hydrochloride involves a multi-step process that begins with the isolation of L-norvaline from natural sources or through chemical synthesis. The conversion to the ethyl ester form enhances solubility and stability, making it suitable for incorporation into oral supplements or pharmaceutical formulations. Quality control measures ensure that the final product meets stringent purity standards, with typical purity levels exceeding 99%.

From an applications perspective, L-norvaline ethyl ester hydrochloride is widely used in sports nutrition supplements aimed at athletes seeking to optimize performance and recovery. It is also being explored for its potential in treating conditions characterized by muscle wasting or neurological dysfunction. The compound's safety profile has been extensively studied, with findings indicating minimal adverse effects when used within recommended dosage ranges.

Looking ahead, ongoing research into L-norvaline ethyl ester hydrochloride is focusing on its potential synergistic effects when combined with other bioactive compounds. For instance, studies are investigating whether co-administration with antioxidants or other amino acids can amplify its benefits for muscle recovery and neuroprotection.

In conclusion, L-norvaline ethyl ester hydrochloride (CAS No. 40918-51-2) stands out as a versatile compound with diverse applications across multiple fields of health and medicine. Its unique chemical properties, coupled with emerging research findings, underscore its importance as a valuable tool for enhancing human performance and protecting against cellular damage.